Cas no 57121-50-3 (2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 57121-50-3
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 2832716
• PubChem ID: 10214412
• Update Time: 2025-04-21

2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 2,5-Dimethyl-2H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• DTXSID80436767
• SCHEMBL14930043
• 2,5-Dihydro-2,5-dimethyl-4H-pyrazolo(3,4-d)pyrimidin-4-one
• 57121-50-3

• Inchi： 1S/C7H8N4O/c1-10-4-8-6-5(7(10)12)3-11(2)9-6/h3-4H,1-2H3
• InChI Key： NFJBWPALCHLDFB-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C)N=C2N=CN1C

Computed Properties

• Exact Mass: 164.06981089Da
• Monoisotopic Mass: 164.06981089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 50.5Ų